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Introduction
Oregon Green™ 488, Succinimidyl Ester (OG 488, SE) is a high-performance, amine-reactive

fluorescent dye that serves as a versatile tool in flow cytometry. As a fluorinated analog of

fluorescein, it exhibits several key advantages, including enhanced photostability and a lower

pKa (approximately 4.7), rendering its fluorescence essentially pH-insensitive within the

physiological range.[1][2][3] These properties make OG 488, SE an excellent choice for robust

and reproducible cell staining. Its succinimidyl ester moiety readily reacts with primary amines

on proteins and other biomolecules, forming stable covalent bonds. This reactivity allows for its

use in two primary applications in flow cytometry: the direct labeling of cells to assess viability

and proliferation, and the conjugation to antibodies for specific cell surface or intracellular

protein detection.

Spectral Properties
Proper experimental design in flow cytometry necessitates a thorough understanding of the

spectral characteristics of the fluorochromes employed. OG 488 is optimally excited by the blue

laser (488 nm) commonly found on most flow cytometers.
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Parameter Wavelength (nm)

Excitation Maximum ~496

Emission Maximum ~524

Table 1: Spectral properties of Oregon Green™ 488.[2][3]

Application 1: Antibody Conjugation with OG 488,
SE
The covalent labeling of antibodies with OG 488, SE enables the detection of specific cellular

targets with high sensitivity and specificity. The following protocol is optimized for the

conjugation of approximately 1 mg of an IgG antibody.

Quantitative Parameters for Antibody Conjugation
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Parameter
Recommended
Value/Range

Notes

Antibody Concentration > 2 mg/mL
Higher concentrations improve

labeling efficiency.[2]

Antibody Purity > 95%

Must be free of amine-

containing buffers (e.g., Tris,

glycine) and stabilizers (e.g.,

BSA).[2]

Reaction Buffer 0.1 M Sodium Bicarbonate
Provides the optimal pH for the

reaction.

Reaction pH 8.3 - 8.5

Optimal for the reaction

between the NHS ester and

primary amines.[2]

OG 488, SE Stock Solution 10 mg/mL in anhydrous DMSO
Prepare fresh as the NHS

ester is moisture-sensitive.

Dye:Antibody Molar Ratio 5:1 to 20:1

A 10:1 ratio is a good starting

point and should be optimized

for each antibody.[4]

Incubation Time 1 hour
At room temperature,

protected from light.[2]

Optimal Degree of Labeling

(DOL)

2 - 10 moles of dye per mole of

antibody

Varies depending on the

antibody and dye.[4]

Table 2: Key quantitative parameters for conjugating OG 488, SE to an IgG antibody.

Experimental Protocol: Antibody Conjugation
Materials:

Purified antibody in an amine-free buffer (e.g., PBS)

Oregon Green™ 488, SE
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Anhydrous Dimethyl Sulfoxide (DMSO)

1 M Sodium Bicarbonate, pH 8.5

Purification resin (e.g., Sephadex G-25) or dialysis equipment

Phosphate Buffered Saline (PBS)

Procedure:

Antibody Preparation:

Ensure the antibody is at a concentration of at least 2 mg/mL in an amine-free buffer. If

necessary, concentrate the antibody using an appropriate method.

Add 1/10th volume of 1 M sodium bicarbonate to the antibody solution to adjust the pH to

~8.3. For example, add 50 µL of 1 M sodium bicarbonate to 500 µL of the antibody

solution.

OG 488, SE Stock Solution Preparation:

Allow the vial of OG 488, SE to warm to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to create a 10 mg/mL stock

solution. Vortex briefly to ensure the dye is fully dissolved.

Labeling Reaction:

Slowly add the calculated amount of the OG 488, SE stock solution to the antibody

solution while gently vortexing. The amount of dye to add will depend on the desired dye-

to-protein molar ratio.

Incubate the reaction mixture for 1 hour at room temperature, protected from light. Gentle

stirring or rocking is recommended.

Purification of the Conjugate:
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Separate the labeled antibody from the unreacted dye using a gel filtration column or

dialysis against PBS.

Collect the first colored fraction, which contains the OG 488-conjugated antibody.

Determination of Degree of Labeling (DOL) (Optional but Recommended):

Measure the absorbance of the purified conjugate at 280 nm (for the protein) and 496 nm

(for OG 488).

Calculate the protein concentration and the DOL using the following formulas:

Protein Concentration (M) = [A₂₈₀ - (A₄₉₆ x CF)] / ε_protein

Where CF is the correction factor for the dye's absorbance at 280 nm and ε_protein is

the molar extinction coefficient of the protein at 280 nm.

Dye Concentration (M) = A₄₉₆ / ε_dye

Where ε_dye is the molar extinction coefficient of OG 488 at 496 nm (~70,000

cm⁻¹M⁻¹).

DOL = Dye Concentration (M) / Protein Concentration (M)

Storage:

Store the labeled antibody at 4°C, protected from light. For long-term storage, add a

stabilizing protein like BSA and store at -20°C in small aliquots.

Diagrams
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Chemical Reaction of OG 488, SE with a Primary Amine

OG 488, SE
(Succinimidyl Ester)

OG 488-Antibody Conjugate
(Stable Amide Bond)

+

Primary Amine
(e.g., on Antibody)

+

N-hydroxysuccinimide
(Leaving Group)

releases

Click to download full resolution via product page

Caption: Covalent bond formation between OG 488, SE and a primary amine.
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Antibody Conjugation Workflow

Preparation

Reaction

Purification & Analysis

Prepare Antibody
(>2 mg/mL, pH 8.3-8.5)

Mix Antibody and Dye

Prepare OG 488, SE
(10 mg/mL in DMSO)

Incubate 1 hr at RT
(in dark)

Purify Conjugate
(Gel Filtration/Dialysis)

Analyze DOL
(Optional)

Store Conjugate at 4°C
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Direct Cell Staining Workflow

Preparation

Staining

Analysis

Prepare Single-Cell
Suspension (1x10^6/mL)

Add Staining Solution to Cells

Prepare OG 488, SE
Staining Solution (1-10 µM)

Incubate 15-30 min

Wash Cells Twice

Analyze by Flow Cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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